![molecular formula C9H14N4S B1281535 3-Amino-1-[4-(dimethylamino)phenyl]thiourea CAS No. 76609-49-9](/img/structure/B1281535.png)
3-Amino-1-[4-(dimethylamino)phenyl]thiourea
Description
“3-Amino-1-[4-(dimethylamino)phenyl]thiourea” is a chemical compound with the CAS Number: 76609-49-9 . Its IUPAC name is N-[4-(dimethylamino)phenyl]hydrazinecarbothioamide . The molecular weight of this compound is 210.3 .
Molecular Structure Analysis
The InChI code for “3-Amino-1-[4-(dimethylamino)phenyl]thiourea” is 1S/C9H14N4S/c1-13(2)8-5-3-7(4-6-8)11-9(14)12-10/h3-6H,10H2,1-2H3,(H2,11,12,14) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The melting point of “3-Amino-1-[4-(dimethylamino)phenyl]thiourea” is between 190-192 degrees Celsius .Scientific Research Applications
Synthesis of Disperse Dyes for Polyester Fabrics
This compound is utilized in the synthesis of novel disperse dyes. These dyes are applied to polyester fabrics, enhancing their properties such as resistance to light, rubbing, perspiration, and washing fastness. The process involves dyeing at temperatures between 70 and 130°C, which results in vibrant colors with improved durability .
Antimicrobial Activities
The synthesized disperse dyes derived from this compound exhibit potential antimicrobial activities. They are tested against various fungi, yeast, and Gram-positive and Gram-negative bacteria. This application is significant in developing textiles with inherent antimicrobial properties, contributing to hygiene and health .
Self-Cleaning Textiles
Incorporating zinc oxide nanoparticles with the dyes derived from 3-Amino-1-[4-(dimethylamino)phenyl]thiourea imparts self-cleaning qualities to polyester fabrics. This innovative approach leads to textiles that can degrade organic compounds when exposed to light, reducing the need for frequent washing .
UV Protection
The application of zinc oxide nanoparticles in conjunction with the synthesized dyes also enhances UV protection. This is particularly beneficial for outdoor textiles, which are exposed to sunlight and require protection against harmful UV radiation .
Heterocyclic Syntheses
This compound serves as a building block in the synthesis of heterocyclic compounds. It’s involved in the creation of 6-Substituted-3-Oxo-2,3-Dihydropyridazine-4-Carboxylic Acids, which are valuable in various chemical syntheses and pharmaceutical applications .
Chiral Derivatizing Agents
Thiourea derivatives, including 3-Amino-1-[4-(dimethylamino)phenyl]thiourea, are used as chiral derivatizing agents. They play a crucial role in the resolution of compounds with amino groups, which is essential in the production of enantiomerically pure substances.
Enaminone Derivatives
The compound is a precursor for enaminone derivatives, which are key intermediates in organic synthesis. These derivatives are used to create a wide range of polyfunctionally substituted heterocycles, expanding the toolkit for synthetic chemists .
Coumarin-Chalcone Synthesis
It is also involved in the synthesis of coumarin-chalcone compounds. These compounds have various applications, including serving as precursors for more complex chemical structures and possessing potential biological activities .
properties
IUPAC Name |
1-amino-3-[4-(dimethylamino)phenyl]thiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4S/c1-13(2)8-5-3-7(4-6-8)11-9(14)12-10/h3-6H,10H2,1-2H3,(H2,11,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BUTRWRZGFTVYAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC(=S)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00508096 |
Source
|
| Record name | N-[4-(Dimethylamino)phenyl]hydrazinecarbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00508096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-[4-(dimethylamino)phenyl]thiourea | |
CAS RN |
76609-49-9 |
Source
|
| Record name | N-[4-(Dimethylamino)phenyl]hydrazinecarbothioamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=76609-49-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[4-(Dimethylamino)phenyl]hydrazinecarbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00508096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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